Cas no 2680730-91-8 (benzyl N-(4-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate)

• Product Name: benzyl N-(4-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate
• CAS No: 2680730-91-8
• MF: C₁₈H₁₈BrNO₃
• MW: 376.244424343109
• CID: 5622413
• PubChem ID: 165933849
• Update Time: 2025-10-28

benzyl N-(4-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate
• EN300-28301450
• 2680730-91-8

• Inchi： 1S/C18H18BrNO3/c1-22-16-10-8-14(19)13-7-9-15(17(13)16)20-18(21)23-11-12-5-3-2-4-6-12/h2-6,8,10,15H,7,9,11H2,1H3,(H,20,21)
• InChI Key： YACCBOKSRWLYPL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1CCC2NC(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 375.04701g/mol
• Monoisotopic Mass: 375.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-(4-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate

Benzyl N-(4-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate (CAS 2680730-91-8): A Comprehensive Technical Profile

Benzyl N-(4-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate (CAS 2680730-91-8) represents an important synthetic intermediate in modern pharmaceutical chemistry and organic synthesis. This carbamate derivative features a unique molecular architecture combining bromo and methoxy substituents on a 2,3-dihydro-1H-indene scaffold, making it particularly valuable for drug discovery programs targeting neurological and inflammatory conditions.

The compound's structural complexity has attracted significant attention from medicinal chemists, especially in the development of small molecule therapeutics. Recent literature indicates growing interest in indenyl carbamate derivatives as potential modulators of biological pathways, with particular relevance to current research trends in GPCR-targeted drugs and kinase inhibitors - two of the most searched topics in pharmaceutical development according to recent PubMed analytics.

From a synthetic chemistry perspective, benzyl N-(4-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate serves as a versatile building block. The presence of both electron-withdrawing (bromo) and electron-donating (methoxy) groups on the aromatic system allows for selective functionalization, addressing one of the most common challenges in heterocyclic chemistry that researchers frequently search for solutions to. This property makes it particularly useful in parallel synthesis and combinatorial chemistry approaches.

Analytical characterization of CAS 2680730-91-8 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to the stereochemistry at the indenyl position. The compound's stability profile has been investigated under various conditions, showing optimal storage stability at -20°C under inert atmosphere - a crucial consideration for pharmaceutical intermediates that many laboratory technicians search for guidance on.

The 4-bromo-7-methoxy substitution pattern on the indene core provides unique opportunities for further derivatization through modern cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are among the most searched synthetic methods in organic chemistry databases, reflecting the compound's relevance to current research priorities.

In drug discovery applications, the carbamate-protected indenyl amine moiety offers several advantages, including improved metabolic stability compared to simple amine derivatives - a property frequently investigated in ADME studies. This characteristic aligns with current pharmaceutical industry trends toward compounds with optimized pharmacokinetic profiles, as evidenced by the growing number of related patents in recent years.

Quality control specifications for benzyl N-(4-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate typically require ≥95% purity by HPLC, with particular attention to residual solvents and heavy metal content. These parameters reflect the compound's potential use in GMP-compliant synthesis - another highly searched term in pharmaceutical manufacturing contexts.

The compound's molecular weight (378.25 g/mol) and lipophilicity (predicted LogP ~3.2) place it within the desirable range for blood-brain barrier penetration, making it particularly interesting for CNS drug development - a field experiencing renewed interest according to recent conference proceedings and investor reports.

From a safety perspective, standard laboratory precautions are recommended when handling CAS 2680730-91-8, including the use of personal protective equipment and proper ventilation. The compound's material safety data sheet should be consulted prior to use, as with all synthetic intermediates - a standard practice that laboratory personnel frequently search for reminders about.

Current market analysis shows steady demand for indenyl carbamate derivatives, with benzyl N-(4-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate being particularly sought after by contract research organizations specializing in fragment-based drug discovery. This aligns with broader industry shifts toward targeted, structure-guided medicinal chemistry approaches.

In summary, benzyl N-(4-bromo-7-methoxy-2,3-dihydro-1H-inden-1-yl)carbamate (CAS 2680730-91-8) represents a valuable synthetic intermediate with multiple applications in modern drug discovery. Its unique structural features and synthetic versatility make it particularly relevant to current research trends in small molecule therapeutics and medicinal chemistry, addressing many of the challenges and opportunities frequently searched by professionals in these fields.